molecular formula C18H18N4 B8320338 2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl- CAS No. 141838-52-0

2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl-

Cat. No.: B8320338
CAS No.: 141838-52-0
M. Wt: 290.4 g/mol
InChI Key: PBNBFSURMQVUNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl- is a useful research compound. Its molecular formula is C18H18N4 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5'-Bi-1H-benzimidazole, 1-methyl-2'-propyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

141838-52-0

Molecular Formula

C18H18N4

Molecular Weight

290.4 g/mol

IUPAC Name

1-methyl-2-(2-propyl-3H-benzimidazol-5-yl)benzimidazole

InChI

InChI=1S/C18H18N4/c1-3-6-17-19-13-10-9-12(11-15(13)20-17)18-21-14-7-4-5-8-16(14)22(18)2/h4-5,7-11H,3,6H2,1-2H3,(H,19,20)

InChI Key

PBNBFSURMQVUNX-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC2=C(N1)C=C(C=C2)C3=NC4=CC=CC=C4N3C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.7 g (25 mMol) of 2-n-propyl-benzimidazole-5-carboxylic acid-hemisulphate and 4.9 g (25 mMol) of 2-methylaminoaniline-dihydrochloride in 200 g of polyphosphoric acid is stirred for 5 hours at 150° C., then poured onto 600 ml of water and made alkaline with concentrated ammonia whilst cooling with ice. The resulting solution is extracted three times with 200 ml of ethyl acetate, the crude product thus obtained is purified by column chromatography (300 g of silica gel; eluant:methylene chloride/methanol=15:1).
Name
2-n-propyl-benzimidazole-5-carboxylic acid-hemisulphate
Quantity
6.7 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
200 g
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
600 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.